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Compound of Interest

Compound Name: C16 Galactosylceramide

Cat. No.: B1245812 Get Quote

C16 Galactosylceramide Technical Support
Center
This technical support center provides researchers, scientists, and drug development

professionals with comprehensive guidance on the stability and long-term storage of C16
Galactosylceramide (GalCer(d18:1/16:0)).

Frequently Asked Questions (FAQs)
Q1: What are the recommended long-term storage conditions for C16 Galactosylceramide?

For optimal stability, C16 Galactosylceramide should be stored at -20°C.[1][2] When stored as

a solid under these conditions, it is stable for at least one to over four years.[1][2][3][4]

Q2: How should I store C16 Galactosylceramide once it is dissolved in a solvent?

While specific stability data for C16 Galactosylceramide in solution is not extensively provided

in the search results, general practice for lipids is to store solutions at -20°C or -80°C. It is

advisable to use the solution as fresh as possible. For longer-term storage in solution, it is

recommended to aliquot the solution into smaller volumes to avoid repeated freeze-thaw

cycles, which can lead to degradation. The choice of solvent is also crucial;

Chloroform:Methanol (2:1) is a common solvent system for dissolving C16
Galactosylceramide.[3][4]
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Q3: Is C16 Galactosylceramide sensitive to light or air?

According to supplier information, C16 Galactosylceramide is not light-sensitive.[1][2]

However, as with many lipids, prolonged exposure to air and potential oxidation can be a

concern. It is good laboratory practice to store it under an inert atmosphere (e.g., argon or

nitrogen) if possible, especially for long-term storage.

Q4: What are the signs of degradation of C16 Galactosylceramide?

Visual signs of degradation can include discoloration of the solid material or the presence of

particulate matter in solutions. Analytically, degradation can be monitored by techniques such

as thin-layer chromatography (TLC) or mass spectrometry, which can reveal the presence of

impurities or breakdown products. A common degradation pathway for galactosylceramides

involves the de-acylation to galactosylsphingosine (psychosine).[5]

Troubleshooting Guide

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 11 Tech Support

https://www.benchchem.com/product/b1245812?utm_src=pdf-body
https://www.benchchem.com/product/b1245812?utm_src=pdf-body
https://www.avantiresearch.com/en-gb/products/product/860521-c16-galactosyl-ceramide-d181160
https://www.avantiresearch.com/en-gb/products/product/860431-c16-galactosyl-ceramide-d181160
https://www.benchchem.com/product/b1245812?utm_src=pdf-body
https://www.researchgate.net/figure/The-synthesis-and-degradation-of-GlcCer-and-GalCer-and-their-metabolites-referred-to-in_fig1_352116922
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1245812?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Issue Possible Cause Recommended Solution

Difficulty Dissolving C16

Galactosylceramide
Improper solvent selection.

C16 Galactosylceramide is

soluble in a

Chloroform:Methanol (2:1)

mixture.[3][4] Ensure you are

using the correct solvent

system. Gentle warming and

vortexing can aid in

solubilization.

Inconsistent Experimental

Results

Potential degradation of C16

Galactosylceramide stock.

Verify the storage conditions

and age of your stock. If

degradation is suspected, it is

recommended to use a fresh

vial. You can assess the purity

of your current stock using

TLC or mass spectrometry.

Unexpected Biological Activity
Presence of impurities or

degradation products.

Psychosine, a de-acylated

derivative of

galactosylceramide, is

cytotoxic.[6] If you observe

unexpected cytotoxicity, it may

be due to the presence of

psychosine. Ensure the purity

of your C16

Galactosylceramide is >99%.

[1][2]

Data Presentation
Table 1: Physical and Chemical Properties of C16 Galactosylceramide
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Property Value Reference

Molecular Formula C40H77NO8 [1][2][4]

Formula Weight 700.041 g/mol [1][2]

Purity >99% [1][2]

Form Solid/Powder [3][4]

Solubility Chloroform:Methanol (2:1) [3][4]

Table 2: Storage and Stability of C16 Galactosylceramide

Parameter
Recommendation/Informatio

n
Reference

Storage Temperature -20°C [1][2]

Stability (Solid) 1 year to ≥ 4 years [1][2][3][4]

Light Sensitive No [1][2]

Hygroscopic No [1][2]

Experimental Protocols
Protocol 1: Preparation of a C16 Galactosylceramide Stock Solution

Materials:

C16 Galactosylceramide (solid)

Chloroform (HPLC grade)

Methanol (HPLC grade)

Glass vial with a PTFE-lined cap

Argon or nitrogen gas (optional)
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Procedure:

1. Allow the vial of C16 Galactosylceramide to equilibrate to room temperature before

opening to prevent condensation.

2. Weigh the desired amount of C16 Galactosylceramide in a clean glass vial.

3. Prepare a 2:1 (v/v) solution of chloroform and methanol.

4. Add the appropriate volume of the chloroform:methanol solvent to the vial to achieve the

desired concentration.

5. Cap the vial tightly and vortex until the solid is completely dissolved. Gentle warming in a

water bath may be used if necessary.

6. (Optional) Flush the headspace of the vial with argon or nitrogen gas before sealing to

minimize oxidation.

7. Store the stock solution at -20°C.

Protocol 2: Assessment of C16 Galactosylceramide Purity by Thin-Layer Chromatography

(TLC)

Materials:

C16 Galactosylceramide solution

TLC plate (silica gel)

Developing solvent (e.g., Chloroform:Methanol:Water, 65:25:4, v/v/v)

Visualization reagent (e.g., primuline spray or iodine vapor)

TLC developing chamber

Procedure:

1. Spot a small amount of the C16 Galactosylceramide solution onto the TLC plate.
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2. Allow the spot to dry completely.

3. Place the TLC plate in a developing chamber containing the developing solvent.

4. Allow the solvent front to migrate up the plate until it is about 1 cm from the top.

5. Remove the plate from the chamber and mark the solvent front.

6. Allow the plate to dry completely.

7. Visualize the spots using a suitable reagent. A single spot indicates high purity, while the

presence of multiple spots suggests degradation or impurities.

Visualizations
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Experimental Workflow for C16 Galactosylceramide Handling

Storage

Solution Preparation

Experimentation

Post-Experiment

Store at -20°C
in original vial

Equilibrate to
Room Temperature

Weigh desired amount

Dissolve in
Chloroform:Methanol (2:1)

Aliquot into smaller volumes

Use in experiments

Store aliquots at -20°C

Click to download full resolution via product page

Caption: Workflow for handling and preparation of C16 Galactosylceramide.
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Simplified Degradation Pathway of Galactosylceramide

C16 Galactosylceramide
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Caption: Degradation of C16 Galactosylceramide to Psychosine.
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Troubleshooting Logic for Inconsistent Results
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Caption: Troubleshooting inconsistent experimental results.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 11 Tech Support

https://www.benchchem.com/product/b1245812?utm_src=pdf-custom-synthesis
https://www.avantiresearch.com/en-gb/products/product/860521-c16-galactosyl-ceramide-d181160
https://www.avantiresearch.com/en-gb/products/product/860431-c16-galactosyl-ceramide-d181160
https://www.caymanchem.com/product/24862/c16-3-prime-sulfo-galactosylceramide-d18-1-16-0
https://www.caymanchem.com/product/32600/c16-galactosylceramide-d18-1-16-0
https://www.researchgate.net/figure/The-synthesis-and-degradation-of-GlcCer-and-GalCer-and-their-metabolites-referred-to-in_fig1_352116922
https://pmc.ncbi.nlm.nih.gov/articles/PMC8455633/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8455633/
https://www.benchchem.com/product/b1245812#c16-galactosylceramide-stability-and-long-term-storage-conditions
https://www.benchchem.com/product/b1245812#c16-galactosylceramide-stability-and-long-term-storage-conditions
https://www.benchchem.com/product/b1245812#c16-galactosylceramide-stability-and-long-term-storage-conditions
https://www.benchchem.com/product/b1245812#c16-galactosylceramide-stability-and-long-term-storage-conditions
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1245812?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1245812?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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